Cas no 2770518-92-6 ((9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate
• CAS No: 2770518-92-6
• MF: C₂₁H₂₁NO₂
• MW: 319.396945714951
• CID: 6010887
• PubChem ID: 165993705
• Update Time: 2025-06-15

(9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate
• 2770518-92-6
• EN300-37397268

• Inchi： 1S/C21H21NO2/c1-3-4-9-14-22(2)21(23)24-15-20-18-12-7-5-10-16(18)17-11-6-8-13-19(17)20/h1,5-8,10-13,20H,4,9,14-15H2,2H3
• InChI Key： DAOARPWOWWHXDZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCC#C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 319.157228913g/mol
• Monoisotopic Mass: 319.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on (9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate (CAS No. 2770518-92-6)

The compound (9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate, identified by its CAS No. 2770518-92-6, is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a fluorenylmethyl (Fmoc) protecting group, a pent-4-yn-1-yl chain, and a methylcarbamate moiety, making it a versatile building block for peptide synthesis and click chemistry. Its unique structure has garnered attention in the fields of drug discovery, bioconjugation, and material science, aligning with current trends in precision medicine and biocompatible materials.

In recent years, the demand for Fmoc-protected compounds like (9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate has surged due to their role in solid-phase peptide synthesis (SPPS). Researchers favor the Fmoc group for its orthogonality and mild deprotection conditions, which are critical for synthesizing complex peptides and proteins. The inclusion of a terminal alkyne (pent-4-yn-1-yl) further enables click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a popular tool for bioconjugation and labeling in bioimaging and diagnostics.

The compound’s CAS No. 2770518-92-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry. Its molecular weight (307.36 g/mol) and solubility profile (organic solvents like DMF and DMSO) make it suitable for automated synthesis platforms. Additionally, the methylcarbamate group enhances stability, addressing common challenges in peptide stability and storage, topics often queried by researchers optimizing therapeutic peptide formulations.

From an SEO perspective, keywords such as “Fmoc-alkyne carbamate”, “CAS 2770518-92-6 supplier”, and “click chemistry building blocks” are highly searched, underscoring the compound’s commercial and scientific value. Environmental and safety considerations are also trending; this compound’s non-hazardous classification (under standard handling conditions) aligns with the growing emphasis on green chemistry and sustainable lab practices.

In summary, (9H-fluoren-9-yl)methyl N-methyl-N-(pent-4-yn-1-yl)carbamate (CAS No. 2770518-92-6) exemplifies innovation in molecular design, bridging gaps between chemical synthesis and biomedical applications. Its adaptability to SPPS, click chemistry, and drug development ensures its continued prominence in research pipelines worldwide.